Cas no 10378-14-0 (1-Octadecanaminium,N-ethyl-N-methyl-Noctadecyl-,ethyl sulfate)

• Product Name: 1-Octadecanaminium,N-ethyl-N-methyl-Noctadecyl-,ethyl sulfate
• CAS No: 10378-14-0
• MF: C₄₁H₈₇NO₄S
• MW: 690.198792695999
• CID: 140749
• PubChem ID: 82596
• Update Time: 2025-04-18

1-Octadecanaminium,N-ethyl-N-methyl-Noctadecyl-,ethyl sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium,N-ethyl-N-methyl-Noctadecyl-,ethyl sulfate
• ethylmethyldi(octadecyl)ammonium ethyl sulphate
• 1-Octadecanaminium,N-ethyl-N-methyl-N-octadecyl-,ethyl sulfate
• 1-Octadecanaminium,N-ethyl-N-methyl-N-octadecyl-,ethyl sulfate (1:1)
• Einecs 233-834-0
• Methyldistearylethylammonium ethosulfate
• 10378-14-0
• 1-Octadecanaminium, N-ethyl-N-methyl-N-octadecyl-, ethyl sulfate
• SCHEMBL10707412
• DTXSID6065058
• NS00053940
• 1-Octadecanaminium, N-ethyl-N-methyl-N-octadecyl-, ethyl sulfate (1:1)
• ethyl-methyl-dioctadecylazanium;ethyl sulfate
• ZTFPMLHJBJMKPX-UHFFFAOYSA-M
• DTXCID4032827

• Inchi： 1S/C39H82N.C2H6O4S/c1-5-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40(4,7-3)39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-6-2;1-2-6-7(3,4)5/h5-39H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： ZTFPMLHJBJMKPX-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCC.[N+](C)(CC)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 689.63600
• Monoisotopic Mass: 689.636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 36
• Complexity: 512
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 74.81000
• LogP: 14.53980